5-[(4-iodo-1H-pyrazol-1-yl)methyl]-3-(4-methylphenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-[(4-iodopyrazol-1-yl)methyl]-3-(4-methylphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C13H11IN4O/c1-9-2-4-10(5-3-9)13-16-12(19-17-13)8-18-7-11(14)6-15-18/h2-7H,8H2,1H3
• InChI Key: PPYZHPHUVKLJHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)CN3C=C(C=N3)I
• Molecular Formula: C13H11IN4O
• DSSTOX Substance ID: DTXSID001153781
• Molecular Weight: 366.16 g/mol
• CAS RN: 957513-92-7

Description

5-[(4-iodo-1H-pyrazol-1-yl)methyl]-3-(4-methylphenyl)-1,2,4-oxadiazole is a chemical compound that has been the focus of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-[(4-iodo-1H-pyrazol-1-yl)methyl]-3-(4-methylphenyl)-1,2,4-oxadiazole is not fully understood. However, studies have suggested that it may inhibit the proliferation of cancer cells by inducing apoptosis, or programmed cell death. It may also act as a photosensitizer, generating reactive oxygen species upon exposure to light, which can cause damage to cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 5-[(4-iodo-1H-pyrazol-1-yl)methyl]-3-(4-methylphenyl)-1,2,4-oxadiazole can induce apoptosis in cancer cells, and may also have anti-inflammatory and antioxidant effects. In addition, it has been shown to have low toxicity in animal studies, suggesting that it may be a safe compound for further development.

Advantages and Limitations for Lab Experiments

One advantage of using 5-[(4-iodo-1H-pyrazol-1-yl)methyl]-3-(4-methylphenyl)-1,2,4-oxadiazole in lab experiments is its potential as an anticancer agent, which could lead to the development of new cancer therapies. However, its mechanism of action is not fully understood, and further studies are needed to determine its efficacy and safety in humans.

Future Directions

There are several future directions for research on 5-[(4-iodo-1H-pyrazol-1-yl)methyl]-3-(4-methylphenyl)-1,2,4-oxadiazole. One direction is to further investigate its potential as an anticancer agent, including its mechanism of action and efficacy in animal models and clinical trials. Another direction is to explore its use in materials science, particularly in the development of organic semiconductors for electronic devices. Additionally, studies could be conducted to investigate its potential as an anti-inflammatory and antioxidant agent, as well as its safety and toxicity in humans.

Synthesis Methods

The synthesis of 5-[(4-iodo-1H-pyrazol-1-yl)methyl]-3-(4-methylphenyl)-1,2,4-oxadiazole involves the reaction of 4-iodo-1H-pyrazole-1-carboxylic acid with 4-methylbenzylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The resulting intermediate is then reacted with ethyl chloroformate to yield the final product.

Scientific Research Applications

5-[(4-iodo-1H-pyrazol-1-yl)methyl]-3-(4-methylphenyl)-1,2,4-oxadiazole has been studied for its potential applications in various fields such as medicinal chemistry, materials science, and organic electronics. In medicinal chemistry, this compound has been investigated for its potential as an anticancer agent, with promising results in preclinical studies. In materials science, it has been studied for its use in the development of organic semiconductors for electronic devices.